N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C20H18FN3O2S/c1-12-7-13(2)9-14(8-12)20(25)22-19-17-10-27(26)11-18(17)23-24(19)16-5-3-15(21)4-6-16/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key: HNMUMHKGWLJYMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=C(C=C4)F)C
• Molecular Formula: C20H18FN3O2S
• Molecular Weight: 383.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a thienopyrazole group, and a dimethylbenzamide group. These groups are common in many bioactive compounds and could potentially confer a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thienopyrazole ring, a fluorophenyl group, and a dimethylbenzamide group. These groups could potentially interact with biological targets in specific ways, influencing the compound’s overall biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a fluorine atom could increase the compound’s stability and influence its interactions with biological targets.

Scientific Research Applications

Anti-inflammatory Activity

Indole derivatives, which are structurally similar to your compound, have been found to possess various biological activities, including anti-inflammatory activity . This suggests that your compound might also have potential as an anti-inflammatory agent.

Antiviral Activity

Indole derivatives have also been found to possess antiviral activity . This suggests that your compound might have potential applications in the development of new antiviral drugs.

Antioxidant Activity

Another potential application of indole derivatives is their antioxidant activity . This suggests that your compound might also have potential as an antioxidant.

Antidiabetic Activity

Indole derivatives have been found to possess antidiabetic activity . This suggests that your compound might have potential applications in the treatment of diabetes.

Antimalarial Activity

Finally, indole derivatives have been found to possess antimalarial activity . This suggests that your compound might have potential applications in the development of new antimalarial drugs.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many compounds with similar structural features are known to have antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. Many compounds with similar structural features are used as pharmaceuticals, suggesting that they could be safe under certain conditions.

Future Directions

Given the potential biological activities associated with this compound’s functional groups, it could be a promising candidate for further study. Future research could focus on synthesizing the compound, characterizing its physical and chemical properties, and testing its biological activity.